Cas no 112041-95-9 (Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-)

Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy- structure
112041-95-9 structure
Product Name:Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-
CAS No:112041-95-9
MF:C10H10Br4O2
MW:481.801200389862
CID:1199711
PubChem ID:10005446
Update Time:2025-04-20

Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxy-
    • 1,2-dibromo-4,5-bis(bromomethyl)-3,6-dimethoxybenzene
    • 112041-95-9
    • 5,6-dibromo-2,3-di(bromomethyl)-1,4-dimethoxybenzene
    • DTXSID40434007
    • Inchi: 1S/C10H10Br4O2/c1-15-9-5(3-11)6(4-12)10(16-2)8(14)7(9)13/h3-4H2,1-2H3
    • InChI Key: ZPSZEXCNIOBEDF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(CBr)=C(CBr)C=1OC)OC)Br

Computed Properties

  • Exact Mass: 481.73733g/mol
  • Monoisotopic Mass: 477.74143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 5.01860
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